N-(2-((4-methoxyphenyl)amino)-2-oxoethyl)-4-methyl-N-tosylpiperazine-1-carboxamide

• IUPAC Name: N-[2-(4-methoxyanilino)-2-oxoethyl]-4-methyl-N-(4-methylphenyl)sulfonylpiperazine-1-carboxamide
• InChI: InChI=1S/C22H28N4O5S/c1-17-4-10-20(11-5-17)32(29,30)26(22(28)25-14-12-24(2)13-15-25)16-21(27)23-18-6-8-19(31-3)9-7-18/h4-11H,12-16H2,1-3H3,(H,23,27)
• InChI Key: XHJWJMDUPHGVTK-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)N(CC(=O)NC2=CC=C(C=C2)OC)C(=O)N3CCN(CC3)C
• Molecular Formula: C22H28N4O5S
• Molecular Weight: 460.5 g/mol

Description

Molecular Structure Analysis

Techniques such as X-ray crystallography, NMR spectroscopy, and mass spectrometry are used to determine the molecular structure of a compound.

Chemical Reactions Analysis

This involves studying the reactions that the compound undergoes. It includes looking at the reactivity of the compound and the conditions under which it reacts.

Physical And Chemical Properties Analysis

This includes studying properties such as the compound’s melting point, boiling point, solubility, and stability. Spectroscopic properties may also be analyzed.

Scientific Research Applications

Synthesis and Characterization

• Chemical Synthesis and Cytotoxicity Evaluation : The compound is involved in the synthesis of new chemical entities, such as 5-Aminopyrazole and Pyrazolo[1,5-a]pyrimidine derivatives. These synthesized compounds are evaluated for their cytotoxic activities against certain cancer cells, highlighting their potential application in cancer research (Hassan et al., 2014).

• Inhibitor Development for Cancer Therapy : As part of a broader effort to identify new therapeutic agents, research into substituted N-(4-(2-aminopyridin-4-yloxy)-3-fluoro-phenyl)-1-(4-fluorophenyl)-2-oxo-1,2-dihydropyridine-3-carboxamides has shown promise in developing selective Met kinase inhibitors. This pathway is crucial for understanding tumor growth and metastasis, providing insights into cancer treatment strategies (Schroeder et al., 2009).

Polymer Science Applications

• Development of Poly(amido-amine)s Carrying Primary Amino Groups : This research focuses on synthesizing polymers that can carry primary amino groups as side substituents. Such polymers have potential applications as nonviral vectors for gene delivery, demonstrating the compound's role in facilitating the development of new materials for biomedical applications (Malgesini et al., 2003).

Organic Synthesis Enhancements

• Advancements in Organic Synthesis : The study of N,N′-diacylpiperazine-2-carboxamides as NK-1 (Substance P) receptor antagonists, where the elaboration of the C2 sidechain with aminoalkyl groups leads to the development of potent antagonists, showcases the compound's importance in advancing organic synthesis methodologies and pharmacological research (Mills et al., 1993).

Mechanism of Action

If the compound is biologically active, studies may be conducted to determine its mechanism of action. This could involve looking at its interactions with biological molecules and its effects on biological systems.

Safety and Hazards

Information on the compound’s toxicity, flammability, and environmental impact is typically included in this section.

Future Directions

This could involve discussing potential applications of the compound and areas for future research.